2-(3-Methoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine

• Molecular Formula: C15H15N3O
• Molecular Weight: 253.3 g/mol
• IUPAC Name: 2-(3-methoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C15H15N3O/c1-10-7-11(2)18-15(16-10)9-14(17-18)12-5-4-6-13(8-12)19-3/h4-9H,1-3H3
• InChI Key: AUOJPHBCJSDORZ-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC2=CC(=NN12)C3=CC(=CC=C3)OC)C

Description

2-(3-Methoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine, also known as PDP, is a heterocyclic compound that has been the subject of scientific research due to its potential as a therapeutic agent. It belongs to the pyrazolopyrimidine class of compounds, which have been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 2-(3-Methoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine is not fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of the protein kinase CK2, which is involved in cell growth and proliferation. 2-(3-Methoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine has also been shown to inhibit the activation of the NF-κB pathway, which is involved in inflammation and immune response.
Biochemical and Physiological Effects:
2-(3-Methoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine has been found to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the replication of viral particles, and reduce inflammation in animal models. 2-(3-Methoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine has also been found to have a neuroprotective effect, protecting neurons from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

2-(3-Methoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine has several advantages for use in lab experiments. It is relatively easy to synthesize and can be obtained in high purity. It has also been found to exhibit a range of biological activities, making it a versatile compound for use in various experiments. However, 2-(3-Methoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 2-(3-Methoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine. One area of interest is its potential use in the treatment of cancer, particularly as a chemotherapeutic agent. Further studies are needed to determine the optimal dosage and delivery method for 2-(3-Methoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine in cancer treatment. Another area of interest is its potential use in the treatment of viral infections, such as HIV and hepatitis C. Additionally, 2-(3-Methoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine may have applications in the treatment of autoimmune disorders, such as rheumatoid arthritis and multiple sclerosis. Further studies are needed to fully understand the mechanism of action of 2-(3-Methoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine and its potential as a therapeutic agent.
In conclusion, 2-(3-Methoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine is a promising compound that has been the subject of scientific research due to its potential as a therapeutic agent. Its synthesis method has been optimized to produce high yields of pure compound. 2-(3-Methoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine has been found to exhibit a range of biological activities, making it a versatile compound for use in various experiments. Further research is needed to fully understand the mechanism of action of 2-(3-Methoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine and its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 2-(3-Methoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine involves the reaction of 3-methoxyaniline with ethyl acetoacetate and ammonium acetate in the presence of acetic acid. The resulting product is then subjected to a series of reactions to yield the final compound. This method has been optimized to produce high yields of 2-(3-Methoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine with high purity.

Scientific Research Applications

2-(3-Methoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine has been found to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. It has been studied for its potential use in the treatment of various diseases, such as cancer, viral infections, and autoimmune disorders.